Cas no 1396707-43-9 (1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide)

• Product Name: 1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide
• CAS No: 1396707-43-9
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 5967765
• PubChem ID: 71785220
• Update Time: 2025-05-26

1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide
• 1-acetyl-N-(2-oxochromen-3-yl)azetidine-3-carboxamide
• F6125-0402
• 1396707-43-9
• VU0532602-1
• AKOS024532787

• Inchi： 1S/C15H14N2O4/c1-9(18)17-7-11(8-17)14(19)16-12-6-10-4-2-3-5-13(10)21-15(12)20/h2-6,11H,7-8H2,1H3,(H,16,19)
• InChI Key： LJKGXOBBBJHFOF-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CC(C(NC2=CC3=C(OC2=O)C=CC=C3)=O)C1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.7Ų

Additional information on 1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide

Introduction to 1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide (CAS No. 1396707-43-9)

1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1396707-43-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes both chromene and azetidine moieties. The chromene ring system, known for its stability and biological activity, is often employed in the development of therapeutic agents, while the azetidine ring contributes to the molecule's unique pharmacophoric properties.

The structural composition of 1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide is a testament to the ingenuity of modern synthetic chemistry. The presence of an acetyl group at the C1 position and a carboxamide moiety at the C3 position of the azetidine ring introduces specific functional handles that can be exploited for further derivatization. This flexibility makes the compound a valuable scaffold for designing novel bioactive molecules with potential applications in various therapeutic domains.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. The chromene core of 1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide has been extensively studied for its ability to interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, derivatives of chromenes have shown promise in modulating cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and play a crucial role in pain and inflammation.

The azetidine ring, on the other hand, is known for its ability to adopt a conformation that mimics natural amino acid structures. This feature allows 1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide to interact with biological targets in a manner similar to peptidomimetics. Such interactions can lead to the development of highly specific inhibitors with reduced side effects. The carboxamide group further enhances the molecule's potential as a pharmacophore by providing a site for hydrogen bonding interactions, which are critical for binding affinity and specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide with high precision. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including kinases and transcription factors implicated in cancer progression. These findings have spurred interest in exploring its potential as an anticancer agent. Additionally, the acetyl group provides a versatile handle for further chemical modifications, allowing researchers to fine-tune its pharmacological properties.

The synthesis of 1-acetyl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide involves multiple steps that showcase the expertise of organic chemists in constructing complex molecular architectures. The process typically begins with the condensation of appropriately substituted chromene derivatives with azetidine precursors under controlled conditions. Subsequent functionalization steps, such as acetylation and carboxamide formation, are carried out using established synthetic methodologies. The yield and purity of the final product are critical parameters that determine its suitability for further biological evaluation.

In vitro studies have begun to unravel the biological activity of 1-acetyl-N-(2H-chromen)-3(4H)-one, a closely related compound that shares structural similarities with 1-acetyl-N-(2 oxo 2H chromen 3 yl)azetidine 3 carboxamide. These studies have highlighted its potential as an antioxidant and anti-inflammatory agent. While direct comparisons between 1-acetyl-N-(2 oxo 2H chromen 3 yl)azetidine 3 carboxamide and its analogs are still limited, preliminary data suggest that it may exhibit comparable or even enhanced biological effects due to its unique structural features.

The role of natural products as inspiration for drug discovery cannot be overstated. Many chromene derivatives have been isolated from plants and fungi, where they serve as defense compounds or secondary metabolites. By leveraging these natural scaffolds, chemists can design synthetic analogs with improved pharmacological profiles. 1-acetyl-N-(2 oxo 2H chromen 3 yl)azetidine 3 carboxamide represents such an effort, combining elements from both natural products and synthetic chemistry to create a novel therapeutic entity.

The development of new drug candidates is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, advances in medicinal chemistry have provided innovative strategies to overcome these hurdles. For instance, prodrug formulations can enhance solubility and absorption, while structure-based drug design can improve binding affinity. The multifaceted nature of 1-acetyl-N-(2 oxo 2H chromen 3 yl)azetidine 3 carboxamide makes it an attractive candidate for exploring these strategies.

Future research directions may include exploring the synthesis of novel derivatives of 1-acetyl-N-(2 oxo 2H chromen 3 yl)azetidine 3 carboxamide through combinatorial chemistry or biocatalysis techniques. These approaches could accelerate the discovery process by generating libraries of compounds with diverse chemical properties for high-throughput screening. Additionally, preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human trials can be initiated.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how researchers identify promising candidates from vast chemical libraries. By training models on known bioactive compounds, scientists can predict which molecules are likely to interact with specific targets effectively. This approach has already been successfully applied to identify new analogs of existing drugs, including those based on chromene scaffolds like 1-acetyl-N-(2 oxo 2H chromen 3 yl)azetidine 3 carboxamide.

In conclusion,1-acetyl-N-(2 oxo 2H chromen 3 yl)azetidine 3 carboxamide (CAS No. 1396707439) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chromene and azetidine moieties provides multiple opportunities for interaction with biological targets relevant to various diseases. As research continues to uncover new applications for this compound and its derivatives,1 acetyl N (4 hydroxyphenyl ) azetidinone may emerge as a valuable tool in developing next-generation therapeutics.